2-(3,5-dimethyl-4-isoxazolyl)-N-(1-methyl-3-phenylpropyl)acetamide

• IUPAC Name: 2-(3,5-dimethyl-1,2-oxazol-4-yl)-N-(4-phenylbutan-2-yl)acetamide
• InChI: InChI=1S/C17H22N2O2/c1-12(9-10-15-7-5-4-6-8-15)18-17(20)11-16-13(2)19-21-14(16)3/h4-8,12H,9-11H2,1-3H3,(H,18,20)
• InChI Key: QBFMXPZYGAUYAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)NC(C)CCC2=CC=CC=C2
• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol

Description

2-(3,5-dimethyl-4-isoxazolyl)-N-(1-methyl-3-phenylpropyl)acetamide, also known as DPA-714, is a selective ligand for the translocator protein (TSPO). TSPO is a protein that is highly expressed in the brain and other organs, and is involved in various physiological processes, including cell survival, inflammation, and mitochondrial function. DPA-714 has been extensively studied for its potential use in various scientific research applications.

Mechanism of Action

2-(3,5-dimethyl-4-isoxazolyl)-N-(1-methyl-3-phenylpropyl)acetamide binds selectively to TSPO, which is located on the outer mitochondrial membrane of cells. TSPO is involved in the transport of cholesterol into mitochondria, and is also involved in the regulation of mitochondrial function and apoptosis. 2-(3,5-dimethyl-4-isoxazolyl)-N-(1-methyl-3-phenylpropyl)acetamide has been shown to modulate TSPO activity, leading to various physiological effects, such as the reduction of inflammation and the promotion of cell survival.
Biochemical and Physiological Effects:
2-(3,5-dimethyl-4-isoxazolyl)-N-(1-methyl-3-phenylpropyl)acetamide has been shown to have various biochemical and physiological effects, including the modulation of immune responses, the reduction of oxidative stress, and the promotion of mitochondrial function. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

2-(3,5-dimethyl-4-isoxazolyl)-N-(1-methyl-3-phenylpropyl)acetamide has several advantages for lab experiments, including its high selectivity for TSPO, its ability to cross the blood-brain barrier, and its non-invasive imaging capabilities using PET or SPECT. However, 2-(3,5-dimethyl-4-isoxazolyl)-N-(1-methyl-3-phenylpropyl)acetamide has some limitations, including its relatively short half-life, its potential toxicity at high doses, and its limited availability and high cost.

Future Directions

There are several future directions for the use of 2-(3,5-dimethyl-4-isoxazolyl)-N-(1-methyl-3-phenylpropyl)acetamide in scientific research. One potential direction is the development of new TSPO ligands with improved pharmacokinetic properties and therapeutic potential. Another direction is the investigation of the role of TSPO in various disease states, such as cancer and autoimmune disorders. Additionally, the use of 2-(3,5-dimethyl-4-isoxazolyl)-N-(1-methyl-3-phenylpropyl)acetamide in combination with other imaging agents or therapeutic agents may provide new insights into the pathophysiology of various diseases and may lead to the development of new diagnostic and therapeutic strategies.

Synthesis Methods

2-(3,5-dimethyl-4-isoxazolyl)-N-(1-methyl-3-phenylpropyl)acetamide can be synthesized using various methods, including the reaction of 3,5-dimethyl-4-isoxazolecarboxylic acid with 1-methyl-3-phenylpropylamine, followed by the addition of acetic anhydride and purification using chromatography. Other methods, such as the use of a microwave reactor or the substitution of acetic anhydride with acetyl chloride, have also been reported.

Scientific Research Applications

2-(3,5-dimethyl-4-isoxazolyl)-N-(1-methyl-3-phenylpropyl)acetamide has been used in various scientific research applications, including the imaging of TSPO expression in the brain and other organs using positron emission tomography (PET) or single-photon emission computed tomography (SPECT). It has also been used to study the role of TSPO in various physiological processes, such as inflammation, neurodegeneration, and cancer. 2-(3,5-dimethyl-4-isoxazolyl)-N-(1-methyl-3-phenylpropyl)acetamide has shown promising results in preclinical studies, and is currently being evaluated in clinical trials for its potential use as a diagnostic and therapeutic tool.